Cas no 104988-76-3 (6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,7-(2-bromoethenyl)-2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, [2R-[2a,3b,3ab,7(E),9ab]]-(9CI))

• Product Name: 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,7-(2-bromoethenyl)-2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, [2R-[2a,3b,3ab,7(E),9ab]]-(9CI)
• CAS No: 104988-76-3
• MF: C₁₁H₁₁BrN₂O₅
• MW: 331.119442224503
• CID: 172912
• PubChem ID: 6443216
• Update Time: 2025-04-19

6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,7-(2-bromoethenyl)-2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, [2R-[2a,3b,3ab,7(E),9ab]]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,7-(2-bromoethenyl)-2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, [2R-[2a,3b,3ab,7(E),9ab]]-(9CI)
• 5-(2-bromovinyl)-2,2'-anhydrouridine
• 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,7-(2-bromoethenyl)-2,3,3a,9a-tetrahydro-3-hydr...
• 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,7-(2-bromoethenyl)-2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, [2R-[2a
• (2R,3R,3aS,9aR)-7-[(E)-2-bromoethenyl]-3-hydroxy-2-(hydroxymethyl)-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5][1,3]oxazolo[3,2-a]pyrimidin-6-one
• 6H-Furo(2',3':4,5)oxazolo(3,2-a)pyrimidin-6-one, 7-(2-bromoethenyl)-2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, (2R-(2alpha,3beta,3abeta,7(E),9abeta))-
• Bvanur
• (2R,4R,5R,6S)-11-[(E)-2-bromoethenyl]-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-10-one
• 5-(2-bromovinyl)-2,2/'-anhydrouridine
• 104988-76-3

• Inchi： 1S/C11H11BrN2O5/c12-2-1-5-3-14-10-8(7(16)6(4-15)18-10)19-11(14)13-9(5)17/h1-3,6-8,10,15-16H,4H2/b2-1+/t6-,7-,8+,10-/m1/s1
• InChI Key： UURPPMZODASUTN-HQNLTJAPSA-N
• SMILES： Br/C=C/C1C(N=C2N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O2)=O

Computed Properties

• Exact Mass: 329.98513
• Monoisotopic Mass: 329.98513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.59